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Compound of Interest

Compound Name: 2,4-Nonanedione

Cat. No.: B1583849

2,4-Nonanedione: A Technical Overview

CAS Number: 6175-23-1
Synonyms: Nonane-2,4-dione, Caproylacetone[1]

This technical guide provides a summary of the available information on 2,4-Nonanedione,
focusing on its chemical identity and basic properties. The information presented is intended for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

2,4-Nonanedione is a beta-diketone with the molecular formula CoH1602.[1] Beta-diketones
are organic compounds characterized by two carbonyl groups separated by a single carbon
atom. This structural feature allows them to exist in tautomeric equilibrium between the diketo
and enol forms, which influences their chemical reactivity.

A summary of the key quantitative data for 2,4-Nonanedione is presented in the table below.
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Property Value Source
CAS Number 6175-23-1 PubChem
Molecular Formula CoH1602 PubChem[1]
Molecular Weight 156.22 g/mol PubChem[1]

Human Metabolome Database

Physical Description Liquid
(HMDB)[1]

Human Metabolome Database

Melting Point -18°C
(HMDB)[1]

Synthesis and Experimental Data

Detailed experimental protocols for the synthesis of 2,4-Nonanedione are not readily available
in the public domain. General synthetic methods for beta-diketones, such as the Claisen
condensation, may be applicable. This would involve the condensation of an ester with a
ketone in the presence of a strong base.

Biological Activity and Toxicological Information

Publicly available information regarding the specific biological activity, signaling pathways, or
mechanism of action of 2,4-Nonanedione in the context of drug development is limited.

Toxicological information from the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals indicates that 2,4-Nonanedione may cause an allergic skin reaction
and serious eye irritation.[1]

Visualization of Chemical Structure
To illustrate the molecular structure of 2,4-Nonanedione, a simple diagram is provided below.
Caption: 2D structure of 2,4-Nonanedione.

Disclaimer: This document summarizes publicly available information on 2,4-Nonanedione. An
in-depth technical guide with detailed experimental protocols, signaling pathways, and
extensive guantitative data for a drug development audience could not be compiled due to the
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limited availability of such information in the public domain. Researchers should consult
specialized chemical and toxicological databases for further details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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